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Compound of Interest

3-(2-Furoyl)quinoline-2-
Compound Name:
carbaldehyde

Cat. No.: B152673

Essential Safety and Handling Guide for 3-(2-
Furoyl)quinoline-2-carbaldehyde

Chemical Identifier: 3-(2-Furoyl)quinoline-2-carbaldehyde CAS Number: 126769-01-5
Molecular Formula: C1sHoNOs Appearance: White to off-white powder.[1]

This document provides crucial safety and logistical information for the handling and disposal
of 3-(2-Furoyl)quinoline-2-carbaldehyde, a fluorogenic derivatizing reagent.[1][2] Adherence
to these guidelines is essential for ensuring laboratory safety.

Hazard Identification and Classification

3-(2-Furoyl)quinoline-2-carbaldehyde is classified with the following hazards:

H302: Harmful if swallowed.[1][3][4]

H315: Causes skin irritation.[1][3][4]

H319: Causes serious eye irritation.[1][3][4]

H335: May cause respiratory irritation.[1][3][4]
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The signal word for this chemical is Warning.[3] As a quinoline derivative, it should be handled
with caution, as compounds in this class can be toxic through ingestion, inhalation, or skin
contact.[5] Aldehydes, in general, can be reactive, toxic, and may cause allergic reactions.[6]

Personal Protective Equipment (PPE)

Consistent and correct use of PPE is the most critical line of defense against exposure. The
following table summarizes the required equipment.
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Protection Type

Specific Equipment

Material/Standard

Rationale and Best
Practices

Eye and Face

Protection

Safety glasses with
side shields or
Goggles.[7][8] A face
shield is required if
there is a splash
hazard.[6]

EN 166 (EU) or ANSI
787.1 (US)

Protects against dust
particles and

accidental splashes.

Skin and Body

Protection

Chemical-resistant
gloves.[3][7]

Nitrile or Butyl rubber.
[6]

Provides a barrier
against skin contact
and irritation.[6] Latex
gloves are not
recommended.[6]
Change gloves
immediately if
contaminated,

punctured, or torn.

Laboratory coat.

N/A

Protects skin and
personal clothing from

contamination.

Respiratory Protection

NIOSH-approved N95
dust mask (or

equivalent).[3]

N95 (US) or EN 149
(EU) FFP2

Required when
handling the powder
outside of a certified
fume hood to prevent
inhalation of dust,
which can cause
respiratory irritation.[3]

[8]

Operational and Handling Plan

Engineering Controls:

¢ Always handle this compound within a certified chemical fume hood to minimize inhalation
exposure.[9]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.tcichemicals.com/BE/en/sds/P1246_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://homework.study.com/explanation/what-special-precautions-should-be-followed-to-ensure-the-safe-use-of-aldehydes-by-healthcare-professionals.html
https://www.sigmaaldrich.com/GB/en/product/sigma/17884
https://www.tcichemicals.com/BE/en/sds/P1246_EU_6N.pdf
https://homework.study.com/explanation/what-special-precautions-should-be-followed-to-ensure-the-safe-use-of-aldehydes-by-healthcare-professionals.html
https://homework.study.com/explanation/what-special-precautions-should-be-followed-to-ensure-the-safe-use-of-aldehydes-by-healthcare-professionals.html
https://homework.study.com/explanation/what-special-precautions-should-be-followed-to-ensure-the-safe-use-of-aldehydes-by-healthcare-professionals.html
https://www.sigmaaldrich.com/GB/en/product/sigma/17884
https://www.sigmaaldrich.com/GB/en/product/sigma/17884
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
http://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/SOPs/chemical%20SOPs/formaldehydeguidelines.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Ensure an eyewash station and safety shower are readily accessible in the immediate work
area.[9][10]

Procedural Workflow:
e Preparation:
o Designate a specific area for handling the chemical.
o Ensure all required PPE is clean, in good condition, and properly fitted.

o Assemble all necessary equipment (spatulas, weighing paper, glassware) inside the fume
hood.

e Handling:

o

Wash hands thoroughly before donning PPE.

[¢]

When weighing or transferring the powder, do so slowly and carefully to avoid creating
dust.

[¢]

Keep the container tightly closed when not in use.[11]

[¢]

Avoid contact with skin, eyes, and clothing.[7]
e Post-Handling:

o Wash hands and any exposed skin thoroughly with soap and water after handling, before
breaks, and at the end of the workday.[11][12]

o Clean all contaminated surfaces and equipment.

o Remove PPE in the correct order to avoid cross-contamination and dispose of single-use
items properly.

Emergency and First Aid Procedures
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
If Inhaled difficult, provide artificial respiration. Seek

immediate medical attention.[8][10]

Immediately wash the affected area with plenty
i of soap and water while removing all
If on Skin _ _ o
contaminated clothing.[8][10] If skin irritation

occurs, seek medical attention.[7]

Rinse cautiously and immediately with plenty of
water for at least 15 minutes, also under the

If in Eyes eyelids.[7][11] Remove contact lenses if present
and easy to do. Continue rinsing.[7][11] Seek

immediate medical attention.

Do NOT induce vomiting. Clean mouth with
If Swallowed water and seek immediate medical attention.[8]
[10]

Storage and Disposal Plan

Storage:

Store in a well-ventilated place with the container tightly closed.[8][11]

The recommended storage temperature is 2-8°C.[3]

Store away from incompatible materials such as strong oxidizing agents.[8][10]

Protect from light and moisture.[1]
Disposal:

» Dispose of waste contents and containers in accordance with all local, regional, and national
regulations.
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» Waste should be handled as hazardous chemical waste. Do not dispose of it down the drain
or in general trash.

e Use a licensed professional waste disposal service to dispose of this material.

Visual Workflow for Safe Handling
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1. Preparation
- Designate Area
- Verify Engineering Controls
- Assemble Equipment

Proceed

2. Don PPE
- Lab Coat
- Gloves (Nitrile/Butyl)
- Goggles/Face Shield
- N95 Respirator

3. Chemical Handling
(Inside Fume Hood)
- Weigh Carefully
- Avoid Dust
- Keep Container Closed

4. Decontamination
- Clean Work Surfaces
- Clean Equipment

5. Waste Disposal
- Collect in Labeled Container
- Follow Hazardous Waste Rules

6. Doff PPE
- Remove & Dispose Gloves
- Wash Hands Thoroughly

Figure 1. Safe Handling Workflow for 3-(2-Furoyl)quinoline-2-carbaldehyde

Click to download full resolution via product page

Caption: Safe Handling Workflow for 3-(2-Furoyl)quinoline-2-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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